Diethylene glycol

Description

Diethylene glycol (DEG) is an odorless, colorless, and hygroscopic liquid with a sweetish taste . It is miscible with many substances, including water, ether, ketones, and alcohols, which contributes to its versatility in various applications . However, it is also poisonous . DEG exhibits properties characteristic of both ethers and primary alcohols due to its chemical composition .

The uses of diethylene glycol are varied, spanning several industries. It functions as a chemical intermediate in the production of products like polyester resins, polyurethanes, and plasticizers . It is also utilized as a humectant in the tobacco industry and as a dehydrant in natural gas processing, leveraging its hygroscopic properties . Additional applications include its use as a solvent in printing inks, as an antifreeze additive, and as a component in heat transfer fluids . Diethylene glycol is similar to ethylene glycol, but DEG has a higher boiling point, viscosity, and specific gravity .

Another similar chemical compound is Triethylene glycol (TEG), which is also a colorless, hygroscopic liquid and is used as a plasticizer, solvent, and disinfectant . Like diethylene glycol, triethylene glycol is employed in gas dehydration, though TEG is also used in air sanitization .

• CAS No.: 105400-04-2
• Product Name: Diethylene glycol
• Molecular Formula: C4H10O3; (CH2CH2OH)2O; C4H10O3
• Molecular Weight: 106.12 g/mol
• IUPAC Name: 2-(2-hydroxyethoxy)ethanol
• Standard InChI: InChI=1S/C4H10O3/c5-1-3-7-4-2-6/h5-6H,1-4H2
• Standard InChIKey: MTHSVFCYNBDYFN-UHFFFAOYSA-N
• SMILES: C(COCCO)O
• Canonical SMILES: C(COCCO)O
• Synonyms: 1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane, 7,16-bis(1-oxodecyl)-
• Reference: Schiemer et al. Snapshots and ensembles of BTK and cIAP1 protein degrader ternary complexes. Nature Chemical Biology, DOI: 10.1038/s41589-020-00686-2, published online 16 November 2020; Ke et al. Shear-induced assembly of a transient yet highly stretchable hydrogel based on pseudopolyrotaxanes. Nature Chemistry, doi: 10.1038/s41557-019-0235-8, published online 1 April 2019
• PubChem Compound: 8117
• Last Modified: Jul 17 2023